![molecular formula C17H25NO4 B8038701 Phenol, 2,6-di-t-butyl-4-methyl-3-nitro-, acetate(ester)](/img/structure/B8038701.png)
Phenol, 2,6-di-t-butyl-4-methyl-3-nitro-, acetate(ester)
Overview
Description
Phenol, 2,6-di-t-butyl-4-methyl-3-nitro-, acetate(ester) is a useful research compound. Its molecular formula is C17H25NO4 and its molecular weight is 307.4 g/mol. The purity is usually 95%.
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Scientific Research Applications
Voltammetric Analysis : A method was developed for the determination of the nitro derivative of Phenol, 2,6-di-t-butyl-4-methyl-, a synthetic antioxidant, by differential pulse voltammetry. This approach suggests potential applications in practical analysis, such as oil quality assessment (Chýlková et al., 2016).
Inhibition of Carbonic Anhydrases : Phenol derivatives, including 2,6-di-t-butylphenol, were investigated for their ability to inhibit human carbonic anhydrases. These findings are relevant in medicinal chemistry, particularly in the development of enzyme inhibitors (Şentürk et al., 2009).
Gas Chromatographic Analysis : The acetate esters of phenolics, including Phenol, 2,6-di-t-butyl-4-methyl-, formed by direct acetylation, improved gas chromatographic characteristics and facilitated quantitative recovery from aqueous solutions. This could be significant in analytical chemistry, especially in environmental monitoring and food quality testing (Coutts et al., 1979).
Synthesis of Selective Androgen Receptor Modulators : Phenol, 2,6-di-t-butyl-4-methyl-, was used as a starting material in the synthesis of key intermediates for selective androgen receptor modulators, highlighting its utility in pharmaceutical synthesis (Boros et al., 2011).
Chemical Synthesis and Characterization : Various esters of phenolics, including Phenol, 2,6-di-t-butyl-4-methyl-, were synthesized and characterized, serving as substrates for hydrolytic enzymes. This has implications in biochemistry and enzymology (Rammler et al., 1973).
Prodrug Applications : Carbonate esters of phenol, including Phenol, 2,6-di-t-butyl-4-methyl-, were studied for their stability, binding properties, and interactions with plasma proteins, indicating potential use in prodrug development (Østergaard & Larsen, 2007).
properties
IUPAC Name |
(2,6-ditert-butyl-4-methyl-3-nitrophenyl) acetate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H25NO4/c1-10-9-12(16(3,4)5)15(22-11(2)19)13(17(6,7)8)14(10)18(20)21/h9H,1-8H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NVMKIZMRJMFPTH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1[N+](=O)[O-])C(C)(C)C)OC(=O)C)C(C)(C)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H25NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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